Cas no 2229367-29-5 (4-(1-bromopropan-2-yl)-1,5-dimethyl-1H-pyrazole)

• Product Name: 4-(1-bromopropan-2-yl)-1,5-dimethyl-1H-pyrazole
• CAS No: 2229367-29-5
• MF: C₈H₁₃BrN₂
• MW: 217.106220960617
• CID: 6292860
• PubChem ID: 165645588
• Update Time: 2025-10-23

4-(1-bromopropan-2-yl)-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromopropan-2-yl)-1,5-dimethyl-1H-pyrazole
• 2229367-29-5
• EN300-1925532

• Inchi： 1S/C8H13BrN2/c1-6(4-9)8-5-10-11(3)7(8)2/h5-6H,4H2,1-3H3
• InChI Key： QEDBPKJPPSQIAG-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=NN(C)C=1C

Computed Properties

• Exact Mass: 216.02621g/mol
• Monoisotopic Mass: 216.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(1-bromopropan-2-yl)-1,5-dimethyl-1H-pyrazole

Comprehensive Overview of 4-(1-bromopropan-2-yl)-1,5-dimethyl-1H-pyrazole (CAS No. 2229367-29-5)

The compound 4-(1-bromopropan-2-yl)-1,5-dimethyl-1H-pyrazole (CAS No. 2229367-29-5) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and material science. This brominated pyrazole derivative is characterized by its distinct molecular framework, which combines a pyrazole ring with a bromopropane side chain. Such a configuration makes it a valuable intermediate in synthetic chemistry, particularly for researchers exploring novel heterocyclic compounds.

One of the key reasons for the growing interest in 4-(1-bromopropan-2-yl)-1,5-dimethyl-1H-pyrazole is its versatility in organic synthesis. The presence of a bromine atom in the molecule offers a reactive site for further functionalization, enabling chemists to create a wide range of derivatives. This feature aligns with current trends in green chemistry, where researchers are increasingly focused on developing efficient and sustainable synthetic routes. The compound's potential as a building block for more complex structures has made it a subject of study in academic and industrial laboratories alike.

In the pharmaceutical sector, pyrazole-based compounds like 4-(1-bromopropan-2-yl)-1,5-dimethyl-1H-pyrazole are often investigated for their bioactive properties. Recent studies have highlighted the role of such molecules in drug discovery, particularly in the development of small-molecule inhibitors and therapeutic agents. While this specific compound is still under exploration, its structural analogs have shown promise in targeting various biological pathways. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders and inflammatory diseases, areas that are currently high-priority in medical research.

From a material science perspective, 4-(1-bromopropan-2-yl)-1,5-dimethyl-1H-pyrazole could play a role in the development of advanced functional materials. Its molecular structure, which includes both aromatic and aliphatic components, makes it a candidate for designing organic electronic materials or liquid crystals. These applications are particularly relevant in the context of emerging technologies such as flexible electronics and optoelectronic devices, which are rapidly gaining traction in consumer markets.

The synthesis and characterization of 4-(1-bromopropan-2-yl)-1,5-dimethyl-1H-pyrazole require careful consideration of reaction conditions and purification techniques. Modern analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), are essential for ensuring the compound's purity and structural integrity. These aspects are critical for researchers who rely on high-quality intermediates for their work, especially in fields like medicinal chemistry and catalysis.

As the scientific community continues to explore the potential of 4-(1-bromopropan-2-yl)-1,5-dimethyl-1H-pyrazole, questions about its structure-activity relationships (SAR) and physicochemical properties remain active areas of investigation. The compound's logP value, solubility, and stability under various conditions are particularly important for determining its suitability for specific applications. These factors are often the focus of computational chemistry studies, which leverage molecular modeling tools to predict behavior and optimize performance.

In conclusion, 4-(1-bromopropan-2-yl)-1,5-dimethyl-1H-pyrazole (CAS No. 2229367-29-5) represents a fascinating example of how specialty chemicals can bridge multiple disciplines. Its unique combination of a pyrazole core and brominated side chain offers numerous possibilities for innovation in chemistry and beyond. As research progresses, this compound may well find its place in the next generation of scientific breakthroughs, whether in life sciences, materials, or other cutting-edge fields.